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Compound of Interest

Methyl 1-hydroxycyclopropane-1-
Compound Name:
carboxylate

Cat. No.: B131274

Essential Safety and Handling Guide for Methyl
1-hydroxycyclopropane-1-carboxylate

This guide provides crucial safety and logistical information for the handling, use, and disposal
of Methyl 1-hydroxycyclopropane-1-carboxylate (CAS No: 33689-29-1), tailored for
laboratory and drug development professionals. Adherence to these procedures is vital for
ensuring a safe laboratory environment.

Chemical Properties and Hazards

Methyl 1-hydroxycyclopropane-1-carboxylate is a highly flammable liquid and vapor that
can cause skin, eye, and respiratory irritation.[1] It is essential to handle this chemical with
appropriate safety precautions to minimize risks.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b131274?utm_src=pdf-interest
https://www.benchchem.com/product/b131274?utm_src=pdf-body
https://www.benchchem.com/product/b131274?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C5H803 [1112][3][4]
Molecular Weight 116.11 g/mol [1]

CAS Number 33689-29-1 [112][3][41[5]
Appearance Clear yellow liquid [4]

Boiling Point 70°C / 13mmHg [5]

Flash Point 44.8°C [5]

Density 1.346 g/cm3 [5]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

chemical exposure. The following PPE is mandatory when handling Methyl 1-

hydroxycyclopropane-1-carboxylate.

PPE Category

Specification

Standard Compliance

Eye and Face Protection

Chemical safety goggles or

eyeglasses.

OSHA 29 CFR 1910.133 or
European Standard EN166.[6]

[7]

Hand Protection

Chemical-resistant gloves
(e.g., Chloroprene rubber, >

0.5 mm thickness).

Skin and Body Protection

Protective clothing to prevent

skin exposure.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

To be used if exposure limits
are exceeded or irritation is

experienced.[7]

Operational Plan: Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/alcohols/mm33689291
https://www.fishersci.ca/shop/products/methyl-1-hydroxy-1-cyclopropane-carboxylate-90-thermo-scientific/p-164230
https://www.thermofisher.com/order/catalog/product/302110010
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/alcohols/mm33689291
https://www.fishersci.ca/shop/products/methyl-1-hydroxy-1-cyclopropane-carboxylate-90-thermo-scientific/p-164230
https://www.thermofisher.com/order/catalog/product/302110010
https://www.guidechem.com/dictionary/en/33689-29-1.html
https://www.thermofisher.com/order/catalog/product/302110010
https://www.guidechem.com/dictionary/en/33689-29-1.html
https://www.guidechem.com/dictionary/en/33689-29-1.html
https://www.guidechem.com/dictionary/en/33689-29-1.html
https://www.benchchem.com/product/b131274?utm_src=pdf-body
https://www.benchchem.com/product/b131274?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC302110050&productDescription=METHYL+1-HYDROXY-1-CYCLOP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Preparation and Engineering Controls:

Ensure an eyewash station and safety shower are readily accessible.[7][8]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[6][7][9]

Ground and bond all containers and receiving equipment to prevent static discharge.[6]

. Handling the Chemical:

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[6][7]

Use only non-sparking tools to prevent ignition.[6]

Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[6][10]

Wear the mandatory PPE as specified in the table above.

Wash hands thoroughly with soap and water after handling.[10]

. Storage:

Store in a cool, well-ventilated area designated for flammable liquids.[6]

Keep containers tightly closed when not in use.[6][7]

Store in a refrigerator if recommended.

Protect from light.[6]

. In Case of a Spill:

Evacuate the area and remove all ignition sources.[7]

Ventilate the spill area.
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o Absorb the spill with an inert, non-combustible material such as sand or earth.

» Collect the absorbed material into a suitable, labeled container for disposal.[9]

Disposal Plan
All waste materials must be handled as hazardous waste.
» Dispose of the chemical and its container at an approved waste disposal facility.[6]

» Do not dispose of the chemical into drains or sewer systems.[8][9]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[8][9]

Experimental Workflow for Safe Handling

aaaaaaaaaaaaaa

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 1-hydroxycyclopropane-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-hydroxy-1-cyclopropane-carboxylate
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/alcohols/mm33689291
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/alcohols/mm33689291
https://www.fishersci.ca/shop/products/methyl-1-hydroxy-1-cyclopropane-carboxylate-90-thermo-scientific/p-164230
https://www.thermofisher.com/order/catalog/product/302110010
https://www.thermofisher.com/order/catalog/product/302110010
https://www.guidechem.com/dictionary/en/33689-29-1.html
https://www.fishersci.com/store/msds?partNumber=AC302110050&productDescription=METHYL+1-HYDROXY-1-CYCLOP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126711000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2085314&productDescription=METHL+CYCLPROPANECARBXYLAT+25G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR24738_msds.pdf
https://www.benchchem.com/product/b131274#personal-protective-equipment-for-handling-methyl-1-hydroxycyclopropane-1-carboxylate
https://www.benchchem.com/product/b131274#personal-protective-equipment-for-handling-methyl-1-hydroxycyclopropane-1-carboxylate
https://www.benchchem.com/product/b131274#personal-protective-equipment-for-handling-methyl-1-hydroxycyclopropane-1-carboxylate
https://www.benchchem.com/product/b131274#personal-protective-equipment-for-handling-methyl-1-hydroxycyclopropane-1-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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